molecular formula C12H9BrClNO3 B8766630 6-Bromo-7-chloro-3-ethoxycarbonyl-4-hydroxy-quinoline

6-Bromo-7-chloro-3-ethoxycarbonyl-4-hydroxy-quinoline

Cat. No.: B8766630
M. Wt: 330.56 g/mol
InChI Key: BAZNCMIOKGCFGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-7-chloro-3-ethoxycarbonyl-4-hydroxy-quinoline is a useful research compound. Its molecular formula is C12H9BrClNO3 and its molecular weight is 330.56 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9BrClNO3

Molecular Weight

330.56 g/mol

IUPAC Name

ethyl 6-bromo-7-chloro-4-oxo-1H-quinoline-3-carboxylate

InChI

InChI=1S/C12H9BrClNO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)

InChI Key

BAZNCMIOKGCFGL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CNC2=CC(=C(C=C2C1=O)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-chloroaniline (8.3 g) and diethyl ethoxymethylene malonate (8.9 g) was heated at 120°-130° C. for 1.5 hours. The mixture was added to diphenyl ether (140 ml) and refluxed for 30 minutes. The cooled mixture was filtered, the solid was washed with benzene and dried. The solid was recrystallized from DMF to give 6-bromo-7-chloro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid ethyl ester (11.7 g).
Quantity
8.3 g
Type
reactant
Reaction Step One
Quantity
8.9 g
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step Two

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